Cas no 2229165-11-9 (tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate
• CAS No: 2229165-11-9
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 5766957
• PubChem ID: 165754286
• Update Time: 2025-07-18

tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(3-aminopropanoyl)-3-chlorophenyl]carbamate
• EN300-1898660
• 2229165-11-9
• tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate

• Inchi： 1S/C14H19ClN2O3/c1-14(2,3)20-13(19)17-9-4-5-10(11(15)8-9)12(18)6-7-16/h4-5,8H,6-7,16H2,1-3H3,(H,17,19)
• InChI Key： QEWGGTVBIVHUBD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCN)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate

Professional Introduction to Compound with CAS No. 2229165-11-9 and Product Name: Tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate

The compound with the CAS number 2229165-11-9 and the product name Tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, a chlorophenyl ring, and an N-(3-aminopropanoyl) moiety, which collectively contribute to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel carbamate derivatives as pharmacological agents. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The presence of the 3-aminopropanoyl side chain in the compound not only enhances its structural complexity but also opens up possibilities for further functionalization, making it a valuable scaffold for drug discovery.

The chlorophenyl moiety is another critical feature of this compound, contributing to its electronic properties and influencing its interactions with biological targets. Chlorinated aromatic compounds are frequently explored in pharmaceutical research due to their ability to modulate enzyme activity and receptor binding. The combination of these structural elements in Tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate suggests potential applications in the inhibition of various therapeutic targets, including enzymes and receptors involved in inflammatory pathways.

Recent studies have highlighted the importance of carbamate-based compounds in addressing chronic diseases such as cancer, diabetes, and neurodegenerative disorders. The tert-butyl group, in particular, is often incorporated into drug molecules to improve metabolic stability and solubility. This feature makes Tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate a promising candidate for further investigation in preclinical models.

One of the most exciting aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to many pathological conditions, and targeting key inflammatory mediators has become a major focus in drug development. The structural components of this compound, including the chlorophenyl ring and the 3-aminopropanoyl side chain, are well-positioned to interact with inflammatory pathways. Preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Furthermore, the pharmaceutical industry has been increasingly interested in developing small molecule inhibitors that can selectively target specific disease pathways without causing significant side effects. The unique chemical profile of Tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate makes it an attractive candidate for such efforts. Its ability to interact with biological targets in a selective manner could lead to the development of novel therapeutics with improved efficacy and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the complex molecular framework. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products.

In conclusion, Tert-butyl N-4-(3-aminopropanoyl)-3-chlorophenylcarbamate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of anti-inflammatory agents. Further research is warranted to fully explore its biological activities and therapeutic potential.